2-Ethylhexanoate

• CAS No.: 18035-91-1
• Molecular Formula: C8H15O2-
• Molecular Weight: 143.20 g/mol
• IUPAC Name: 2-ethylhexanoate
• InChI: InChI=1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/p-1
• InChI Key: OBETXYAYXDNJHR-UHFFFAOYSA-M
• Canonical SMILES: CCCCC(CC)C(=O)[O-]

Description

2-Ethylhexanoate is a useful research compound. Its molecular formula is C8H15O2- and its molecular weight is 143.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30.3 g (0.1 mol) of α-(n-butylamino)benzyl-phenylphosphinic acid ##STR19## are dissolved in 400 ml of absolute ethanol and neutralised with an approx. 1.5 molar ethanolic solution of 0.1 mol of sodium ethylate. 34.5 g (0.1 mol) of nickel(II) bis (2-ethylhexanoate) are additionally dissolved in this solution and the mixture is heated at reflux temperature for 30 minutes. The solvent is then evaporated and the residue is dried for 15 hours at 80° C. under a pressure of 11 mm Hg. These instructions give a light green product of the composition XLNi (X=α-(n-butylamino)benzyl-phenylphosphinate; L=2-ethylhexanoate), which contains 4.2% of phosphorus and 9.0% of nickel and is readily soluble in ethanol, chloroform, toluene and hexane at room temperature.